Cas no 2013015-17-1 (5-chloro-N-ethyl-2-iodobenzene-1-sulfonamide)
5-chloro-N-ethyl-2-iodobenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 5-chloro-N-ethyl-2-iodobenzene-1-sulfonamide
- EN300-1452764
- 2013015-17-1
-
- Inchi: 1S/C8H9ClINO2S/c1-2-11-14(12,13)8-5-6(9)3-4-7(8)10/h3-5,11H,2H2,1H3
- InChI Key: CZYDZQQNTPIPBG-UHFFFAOYSA-N
- SMILES: IC1C=CC(=CC=1S(NCC)(=O)=O)Cl
Computed Properties
- Exact Mass: 344.90872g/mol
- Monoisotopic Mass: 344.90872g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 54.6Ų
5-chloro-N-ethyl-2-iodobenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1452764-0.05g |
5-chloro-N-ethyl-2-iodobenzene-1-sulfonamide |
2013015-17-1 | 0.05g |
$719.0 | 2023-06-06 | ||
| Enamine | EN300-1452764-0.1g |
5-chloro-N-ethyl-2-iodobenzene-1-sulfonamide |
2013015-17-1 | 0.1g |
$755.0 | 2023-06-06 | ||
| Enamine | EN300-1452764-0.25g |
5-chloro-N-ethyl-2-iodobenzene-1-sulfonamide |
2013015-17-1 | 0.25g |
$789.0 | 2023-06-06 | ||
| Enamine | EN300-1452764-0.5g |
5-chloro-N-ethyl-2-iodobenzene-1-sulfonamide |
2013015-17-1 | 0.5g |
$823.0 | 2023-06-06 | ||
| Enamine | EN300-1452764-1.0g |
5-chloro-N-ethyl-2-iodobenzene-1-sulfonamide |
2013015-17-1 | 1g |
$857.0 | 2023-06-06 | ||
| Enamine | EN300-1452764-2.5g |
5-chloro-N-ethyl-2-iodobenzene-1-sulfonamide |
2013015-17-1 | 2.5g |
$1680.0 | 2023-06-06 | ||
| Enamine | EN300-1452764-5.0g |
5-chloro-N-ethyl-2-iodobenzene-1-sulfonamide |
2013015-17-1 | 5g |
$2485.0 | 2023-06-06 | ||
| Enamine | EN300-1452764-10.0g |
5-chloro-N-ethyl-2-iodobenzene-1-sulfonamide |
2013015-17-1 | 10g |
$3683.0 | 2023-06-06 | ||
| Enamine | EN300-1452764-50mg |
5-chloro-N-ethyl-2-iodobenzene-1-sulfonamide |
2013015-17-1 | 50mg |
$647.0 | 2023-09-29 | ||
| Enamine | EN300-1452764-100mg |
5-chloro-N-ethyl-2-iodobenzene-1-sulfonamide |
2013015-17-1 | 100mg |
$678.0 | 2023-09-29 |
5-chloro-N-ethyl-2-iodobenzene-1-sulfonamide Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on 5-chloro-N-ethyl-2-iodobenzene-1-sulfonamide
5-Chloro-N-Ethyl-2-IodoBenzene-1-Sulfonamide (CAS No. 2013015-17-1)
5-Chloro-N-Ethyl-2-IodoBenzene-1-Sulfonamide, also known by its CAS registry number 2013015-17-1, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a sulfonamide group attached to a benzene ring substituted with chlorine and iodine atoms. The presence of these halogens imparts distinct electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications and biological studies.
The synthesis of 5-Chloro-N-Ethyl-2-IodoBenzene-1-Sulfonamide typically involves multi-step reactions, often starting from an aromatic sulfonic acid derivative. The introduction of the chlorine and iodine substituents is carefully controlled to ensure high purity and specific regiochemistry. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs while maintaining the compound's high quality.
In terms of applications, this compound has garnered attention in the field of drug discovery. Its sulfonamide group is known to exhibit bioisosteric properties, making it a potential candidate for replacing other functional groups in lead compounds. Additionally, the presence of halogens can enhance the molecule's pharmacokinetic properties, such as absorption and metabolism, which are critical factors in drug development.
Recent studies have explored the use of 5-Chloro-N-Ethyl-2-IodoBenzene-1-Sulfonamide as an intermediate in the synthesis of bioactive compounds. For instance, researchers have utilized this compound to develop inhibitors for various enzymes, including kinases and proteases. These findings highlight its potential role in the creation of novel therapeutic agents targeting diseases such as cancer and inflammatory disorders.
Beyond pharmacology, this compound has also found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent breakthroughs in this area have demonstrated improved charge transport properties when this compound is incorporated into polymer blends.
In terms of safety and handling, 5-Chloro-N-Ethyl-2-IodoBenzene-1-Sulfonamide should be treated with care due to its chemical reactivity. Proper storage conditions, such as keeping it in a cool, dry place away from light, are essential to maintain its stability. Additionally, appropriate personal protective equipment should be used during handling to minimize exposure risks.
The growing interest in this compound is reflected in its increasing presence in scientific literature. Researchers are continuously exploring new synthetic routes and applications, driven by its versatile structure and unique chemical properties. As advancements in analytical techniques continue to evolve, further insights into the behavior and potential uses of this compound are expected to emerge.
2013015-17-1 (5-chloro-N-ethyl-2-iodobenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)